Cas no 1381861-91-1 (Bromo-PEG2-C2-Boc)

• Product Name: Bromo-PEG2-C2-Boc
• CAS No: 1381861-91-1
• MF: C₁₁H₂₁BrO₄
• MW: 297.1860435009
• MDL: MFCD22574822
• CID: 2094838
• PubChem ID: 60146219
• Update Time: 2025-06-08

Bromo-PEG2-C2-Boc Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG2-t-butyl ester
• tert-Butyl 3-(2-(2-bromoethoxy)ethoxy)propanoate
• tert-butyl 3-[2-(2-bromoethoxy)ethoxy]propanoate
• Br-PEG2-CH2CH2COOtBu
• BIPG1348
• AK601808
• Propanoic acid, 3-[2-(2-bromoethoxy)ethoxy]-, 1,1-dimethylethyl ester
• Bromo-PEG2-C2-Boc
• 1381861-91-1
• MFCD22574822
• C11H21BrO4
• BP-20681
• DB-173676
• SY245059
• DC35201
• DS-19739
• SCHEMBL21098693
• Br-PEG2-COOtBu
• Bromo-PEG2-tert-butyl Ester
• tert-Butyl3-(2-(2-bromoethoxy)ethoxy)propanoate
• AKOS030632915
• CS-0114591
• s10532
• HY-141365
• ZB0914

• MDL： MFCD22574822
• Inchi： 1S/C11H21BrO4/c1-11(2,3)16-10(13)4-6-14-8-9-15-7-5-12/h4-9H2,1-3H3
• InChI Key： UOYAYHGUAATLSG-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.06232 g/mol
• Monoisotopic Mass: 296.06232 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• Molecular Weight: 297.19
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Bromo-PEG2-C2-Boc

Comprehensive Guide to Bromo-PEG2-C2-Boc (CAS No. 1381861-91-1): Properties, Applications, and Innovations

Bromo-PEG2-C2-Boc (CAS No. 1381861-91-1) is a highly versatile PEG-based linker widely used in pharmaceutical research, bioconjugation, and material science. This compound features a Bromo group for nucleophilic substitution reactions, a PEG2 spacer for enhanced solubility, and a Boc (tert-butoxycarbonyl) protecting group, making it invaluable for controlled synthesis. Its unique structure bridges the gap between small-molecule chemistry and advanced biomaterials, addressing key challenges in drug delivery and bioconjugation.

The rise of ADC (Antibody-Drug Conjugate) therapeutics and targeted drug delivery systems has fueled demand for Bromo-PEG2-C2-Boc. Researchers frequently search for "PEG linkers for ADCs" or "Boc-protected PEG reagents," highlighting its relevance. The compound’s water-soluble PEG spacer reduces immunogenicity, while the Bromo moiety enables site-specific modifications—critical for optimizing payload attachment in cancer therapies. Recent studies also explore its role in PROTACs (Proteolysis-Targeting Chimeras), a hot topic in drug discovery.

From a synthetic perspective, Bromo-PEG2-C2-Boc offers exceptional flexibility. The Boc group can be deprotected under mild acidic conditions, allowing sequential reactions without disrupting sensitive functionalities. This aligns with the industry’s shift toward "green chemistry" and "modular synthesis." Its PEG2 chain balances hydrophilicity and steric hindrance, a feature often queried in "PEG length optimization" discussions. These attributes make it a staple in peptide synthesis and nanoparticle functionalization.

Innovations in biocompatible materials further elevate the compound’s utility. For instance, its application in hydrogel crosslinking addresses searches like "PEG-based biomaterials." The Bromo terminus facilitates thiol-ene "click chemistry," a trending technique for 3D bioprinting scaffolds. Such advancements respond to the growing demand for personalized medicine and tissue engineering solutions, where Bromo-PEG2-C2-Boc serves as a molecular "building block."

Quality control and scalability are frequent concerns among users. Reputable suppliers provide HPLC and NMR data to ensure purity, a detail often searched alongside "CAS 1381861-91-1 specifications." Storage recommendations (e.g., -20°C under inert gas) and compatibility with automated synthesizers are also critical for industrial adoption. As the field moves toward high-throughput screening, these factors position Bromo-PEG2-C2-Boc as a future-proof reagent.

In summary, Bromo-PEG2-C2-Boc (CAS No. 1381861-91-1) is a cornerstone of modern synthetic chemistry, bridging drug development, biomaterials, and nanotechnology. Its design answers pressing needs in controlled release and bioorthogonal chemistry, while its adaptability ensures relevance in emerging fields like AI-driven molecular design. For researchers seeking "PEGylation reagents" or "Boc deprotection strategies," this compound remains indispensable.